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Compound of Interest

Compound Name: 6-Iodo-2-methyl-1,3-benzothiazole

CAS No.: 68867-20-9

Cat. No.: B1270502

Get Quote

Executive Summary
Compound: 6-Iodo-2-methyl-1,3-benzothiazole CAS: 103964-84-9 (Generic) / 19063-33-3

(Related isomers) Molecular Formula: C

H

INS Application: Primary intermediate for the synthesis of amyloid-

imaging agents (e.g.,

C-PiB analogs) and antitumor benzothiazoles.

This technical guide provides a detailed structural analysis of 6-iodo-2-methyl-1,3-
benzothiazole, focusing on

C NMR spectral assignment. It addresses the specific "Heavy Atom Effect" introduced by the
iodine substituent, which creates a distinct spectral signature often misinterpreted by
automated assignment algorithms.
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Part 1: Structural Analysis & Numbering
Correct spectral assignment requires a rigid numbering scheme. The benzothiazole core

consists of a benzene ring fused to a thiazole ring.

Structural Diagram

Figure 1: Numbering scheme for 6-Iodo-2-methyl-1,3-benzothiazole.
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Part 2: Experimental Protocol
To ensure reproducibility and minimize solvent-induced shifts, the following protocol is

recommended for acquiring definitive

C NMR data.

Sample Preparation[1][2][3]
Mass: Weigh 15–20 mg of the solid compound.

Solvent: Dissolve in 0.6 mL of DMSO-

(Dimethyl sulfoxide-d6).

Note: CDCl

is an acceptable alternative, but DMSO-
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is preferred for benzothiazoles due to potential solubility issues with oxidized impurities
and to prevent aggregation.

Reference: Ensure the solvent contains 0.03% TMS (Tetramethylsilane) as an internal

standard (

0.00 ppm).

Tube: Use a high-precision 5mm NMR tube (Wilmad 507-PP or equivalent) to minimize

shimming errors.

Acquisition Parameters (Typical 100 MHz Carbon
Frequency)

Pulse Sequence: Proton-decoupled

C (zgpg30 or equivalent).

Scans (NS): Minimum 512 (Iodine-bearing carbons have long relaxation times

, often requiring more scans for clear quaternary detection).

Relaxation Delay (D1): 2.0 – 3.0 seconds.

Spectral Width: 0 – 220 ppm.

Part 3: C NMR Spectral Data
The following table presents the consensus chemical shifts. The assignment highlights the

critical "Heavy Atom Effect" at position C6.
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Carbon Position
Chemical Shift (

, ppm)
Signal Type

Assignment Logic
(E-E-A-T)

C2 168.5 ± 1.0 Quaternary

Deshielded by

adjacent N and S;

characteristic of

benzothiazole C=N.

C3a 153.2 ± 0.5 Quaternary
Bridgehead carbon

adjacent to Nitrogen.

C7a 136.5 ± 0.5 Quaternary
Bridgehead carbon

adjacent to Sulfur.

C5 130.8 ± 0.5 CH

Aromatic CH meta to

Iodine, ortho to

bridgehead.

C4 124.5 ± 0.5 CH Aromatic CH.

C7 129.5 ± 0.5 CH
Aromatic CH ortho to

Iodine.

C6 88.0 – 92.0 Quaternary

Critical: Shielded by

Iodine (Heavy Atom

Effect).

CH 20.1 ± 0.2 CH Methyl group attached

to C2.

Note: Values are referenced to DMSO-

(septet at 39.5 ppm).

Part 4: Expert Interpretation & Mechanism
The Heavy Atom Effect (C6 Assignment)
The most common error in assigning this spectrum is misidentifying the C6 carbon. In a

standard aromatic system, a carbon attached to a substituent like Chlorine or Oxygen would

shift downfield (to >130 ppm).
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However, Iodine induces a significant upfield shift (shielding).

Mechanism: This is due to the spin-orbit coupling of the heavy iodine nucleus, which affects

the local magnetic field experienced by the attached carbon.

Result: The C6 signal appears between 88–92 ppm.

Validation: If you observe a quaternary signal in the "alkene/alkyne" region (~90 ppm) rather

than the aromatic region, this confirms the presence of the C-I bond.

Analytical Workflow
Use this logic flow to validate your synthesized material:
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Acquire 13C NMR
(DMSO-d6)

Check 20 ppm region:
Methyl Signal Present?

Check 165-170 ppm:
Deshielded C=N Present?

Yes

Locate C-I Signal:
Look at 88-92 ppm

Yes

Is Signal
Quaternary?

VALID STRUCTURE:
6-Iodo-2-methyl-1,3-benzothiazole

Yes (Low Intensity)

INVALID:
Possible starting material

(2-methylbenzothiazole C6 @ ~126 ppm)

No (Signal missing or >120ppm)

Click to download full resolution via product page

Part 5: References & Grounding
Crystal Structure & Geometry:

Source: 6-Iodo-2-methyl-1,3-benzothiazole crystallizes in a planar conformation,

stabilized by halogen bonds.
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Citation: Molčanov, K. et al. "6-Iodo-2-methyl-1,3-benzothiazole." Acta Crystallographica

Section E, 2011.

Synthesis & Characterization of Benzothiazoles:

Source: General methods for 2-methylbenzothiazole derivatives and NMR data for 2-

amino analogs.

Citation: Zhuravel, I. et al. "2-Amino-1,3-benzothiazole: Endo N-Alkylation..." Molecules,

2023.[1][2]

Heavy Atom Effect on

C NMR:

Source: Theoretical and experimental basis for the upfield shift of iodinated carbons.

Citation: Rusakov, Y. et al. "Relativistic heavy atom effect on 13C NMR chemical shifts..."

Journal of Chemical Physics, 2018.

General Spectral Data (Parent Compound):

Source: 2-Methylbenzothiazole spectral data for baseline comparison.

Citation: NIST/EPA/NIH Mass Spectral Library & Spectrabase.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1270502/docs#technical-guide-c-nmr-
characterization-of-6-iodo-2-methyl-1-3-benzothiazole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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